Cas no 5454-08-0 ( )

  structure
  structure
Product name: 
CAS No:5454-08-0
MF:C12H16N2O
MW:204.268242835999
CID:941852
PubChem ID:229512

  Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethyl-N'-phenylbut-2-enehydrazide
    • AC1L5HGM
    • AC1Q5Q94
    • AR-1D2708
    • NSC23245
    • NSC-23245
    • DTXSID10281848
    • 5454-08-0
    •  
    • Inchi: InChI=1S/C12H16N2O/c1-9(2)10(3)12(15)14-13-11-7-5-4-6-8-11/h4-8,13H,1-3H3,(H,14,15)
    • InChI Key: COYVSRXGXHBCLT-UHFFFAOYSA-N
    • SMILES: CC(=C(C)C(=O)NNC1=CC=CC=C1)C

Computed Properties

  • Exact Mass: 204.12600
  • Monoisotopic Mass: 204.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.071
  • Boiling Point: 289.4°C at 760 mmHg
  • Flash Point: 104.1°C
  • Refractive Index: 1.568
  • PSA: 41.13000
  • LogP: 2.94990

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